Cas no 1805991-22-3 (3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1805991-22-3
• MF: C₉H₇ClF₃NO₄
• MW: 285.604392290115
• CID: 4840236
• Update Time: 2025-06-20

3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C9H7ClF3NO4/c1-17-7-5(8(15)16)2-4(3-10)6(14-7)18-9(11,12)13/h2H,3H2,1H3,(H,15,16)
• InChI Key： UMSCUENBNAIUNU-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC(=C(C(=O)O)C=1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.6
• Topological Polar Surface Area: 68.6

Additional information on 3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid

Introduction to 3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylic Acid (CAS No. 1805991-22-3)

3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid, with the CAS number 1805991-22-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its chloromethyl and trifluoromethoxy substituents, contribute to its distinctive chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The methoxy group at the 6-position and the carboxylic acid functionality at the 5-position further enhance the compound's versatility, enabling its use in multiple synthetic pathways. The presence of these functional groups not only influences the compound's solubility and stability but also plays a crucial role in its interactions with biological targets. This has led to extensive research into its potential applications in drug discovery and development.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their roles in modulating various cellular processes, including enzyme inhibition, receptor binding, and signal transduction pathways. The structural motifs present in 3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid make it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex molecules. The chloromethyl group, in particular, is known for its reactivity with nucleophiles, allowing for the facile introduction of additional functional groups. This property has been exploited in various synthetic strategies to create novel pharmacophores with enhanced biological activity. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymes involved in inflammatory pathways.

The trifluoromethoxy group is another key feature that contributes to the compound's unique properties. Fluoro substituents are widely used in pharmaceuticals due to their ability to improve metabolic stability, lipophilicity, and binding affinity. The presence of this group in 3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid suggests that it may exhibit similar advantages when incorporated into drug candidates.

Recent studies have also highlighted the importance of pyridine derivatives in the development of antiviral and anticancer agents. The structural framework of this compound provides a scaffold that can be modified to target specific viral proteases or kinases. For example, researchers have demonstrated that derivatives of this molecule can inhibit the activity of certain enzymes involved in viral replication, offering a potential therapeutic strategy against infectious diseases.

In addition to its applications in drug discovery, 3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid has shown promise in materials science. Its ability to undergo various chemical transformations makes it a valuable precursor for synthesizing advanced materials with tailored properties. These materials could find applications in electronics, coatings, and other industrial sectors where precise molecular control is essential.

The synthesis of this compound typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to introduce the desired functional groups efficiently. The complexity of these synthetic routes underscores the compound's significance as a key intermediate in pharmaceutical manufacturing.

Evaluation of the compound's pharmacological properties has revealed several interesting findings. In vitro studies have shown that it can interact with various biological targets, including enzymes and receptors relevant to neurological disorders. These interactions suggest that derivatives of this molecule may have therapeutic potential in treating conditions such as Alzheimer's disease and Parkinson's disease.

The impact of fluorine substitution on the biological activity of pyridine derivatives has been extensively studied. The electron-withdrawing nature of fluorine atoms can enhance binding affinity by influencing electronic distributions around the molecule. This effect has been leveraged to develop more potent and selective drug candidates based on pyridine scaffolds.

The future prospects for 3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid are promising, with ongoing research exploring new synthetic methodologies and pharmacological applications. Collaborative efforts between academia and industry are likely to drive further innovation in this area, leading to novel therapeutics that address unmet medical needs.

In conclusion, 3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1805991-22-3) is a versatile organic compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features enable diverse applications, from drug development to advanced material synthesis. As research continues to uncover new possibilities for this molecule, its importance as a building block for innovative therapies is set to grow.